![molecular formula C11H7ClN2O B1597756 3-(5-Chloro-1-Benzofuran-2-Yl)-1H-Pyrazole CAS No. 852690-99-4](/img/structure/B1597756.png)
3-(5-Chloro-1-Benzofuran-2-Yl)-1H-Pyrazole
Overview
Description
Benzofuran is a heterocyclic compound that consists of a fused benzene and furan ring. When a pyrazole group is attached at the 2-position and a chlorine atom at the 5-position, the compound is referred to as “3-(5-Chloro-1-Benzofuran-2-Yl)-1H-Pyrazole”. This compound likely possesses interesting chemical and biological properties due to the presence of the benzofuran and pyrazole moieties .
Molecular Structure Analysis
The molecular structure of “3-(5-Chloro-1-Benzofuran-2-Yl)-1H-Pyrazole” would consist of a benzofuran ring attached to a pyrazole ring. The exact structure would depend on the positions of these rings and any additional substituents .Chemical Reactions Analysis
The chemical reactivity of “3-(5-Chloro-1-Benzofuran-2-Yl)-1H-Pyrazole” would be influenced by the presence of the benzofuran and pyrazole rings, as well as the chlorine atom. These groups could potentially undergo a variety of chemical reactions, including electrophilic aromatic substitution, nucleophilic aromatic substitution, and others .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(5-Chloro-1-Benzofuran-2-Yl)-1H-Pyrazole” would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would affect properties like solubility, melting point, boiling point, and others .Scientific Research Applications
Here is a comprehensive analysis of the scientific research applications of “3-(5-Chloro-1-Benzofuran-2-Yl)-1H-Pyrazole”, focusing on several unique applications:
Antimicrobial Activity
Derivatives of 3-(5-Chlorobenzofuran-2-yl)-1H-pyrazole have been studied for their antimicrobial properties. For instance, a study synthesized a series of compounds using this scaffold and evaluated their antimicrobial activity .
Anticancer Activity
Benzofuran derivatives, including those with the 3-(5-Chlorobenzofuran-2-yl)-1H-pyrazole structure, have been explored for their potential anticancer effects. A class of compounds obtained by microwave-assisted synthesis showed promising activity against the human ovarian cancer cell line A2780 .
Synthesis of Novel Compounds
The compound has been used as a precursor in the synthesis of various novel compounds with potential biological activities. The Claisen-Schmidt condensation reaction is one method used to create these derivatives .
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been used in proteomics research , suggesting that this compound may also interact with proteins to exert its effects.
Biochemical Pathways
Based on the compound’s potential use in proteomics research , it may be involved in pathways related to protein synthesis or degradation.
properties
IUPAC Name |
5-(5-chloro-1-benzofuran-2-yl)-1H-pyrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7ClN2O/c12-8-1-2-10-7(5-8)6-11(15-10)9-3-4-13-14-9/h1-6H,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKSXSHOHTVKMDN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)C=C(O2)C3=CC=NN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60376935 | |
Record name | 3-(5-Chloro-1-Benzofuran-2-Yl)-1H-Pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60376935 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(5-Chloro-1-Benzofuran-2-Yl)-1H-Pyrazole | |
CAS RN |
852690-99-4 | |
Record name | 3-(5-Chloro-1-Benzofuran-2-Yl)-1H-Pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60376935 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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